Cas no 1005095-15-7 (2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione)

• Product Name: 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione
• CAS No: 1005095-15-7
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• MDL: MFCD03274160
• CID: 4675563
• Update Time: 2025-07-09

2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-Methylphenyl)amino]methyl}hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(3aH)-dione
• 2-([(3-Methylphenyl)amino]methyl)hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(3ah)-dione
• 2-{[(3-methylphenyl)amino]methyl}hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(2H,3aH)-dione
• STK253415
• BBL003286
• ST50890682
• R6698
• 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione

• MDL： MFCD03274160
• Inchi： 1S/C19H20N2O2/c1-10-3-2-4-11(7-10)20-9-21-18(22)16-12-5-6-13(15-8-14(12)15)17(16)19(21)23/h2-7,12-17,20H,8-9H2,1H3
• InChI Key： IVAWDFYOOSCURA-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1CNC1C=CC=C(C)C=1)=O)C1C=CC2C2CC21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 550
• Topological Polar Surface Area: 49.4

Additional information on 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione

2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione: A Comprehensive Overview

The compound 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione, identified by the CAS registry number CAS No. 1005095-15-7, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of isoquinoline derivatives and exhibits unique structural features that contribute to its diverse chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced research applications. The structural complexity of 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione has been extensively studied using modern analytical tools like NMR spectroscopy and X-ray crystallography, providing deeper insights into its molecular geometry and electronic properties.

The compound's unique structure endows it with remarkable biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its anti-inflammatory and antioxidant properties, which could be harnessed in developing novel treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, the compound has shown promise in modulating key cellular pathways involved in cancer progression, making it a valuable candidate for anticancer drug development.

In terms of material science applications, the compound's electronic properties have drawn attention for its potential use in organic electronics. Its ability to act as a semiconductor material has been investigated in the context of organic field-effect transistors (OFETs), where it exhibits favorable charge transport characteristics. Furthermore, its photovoltaic properties have been studied for applications in solar cell technology, offering new avenues for sustainable energy solutions.

The synthesis of CAS No. 1005095-15-7 involves a multi-step process that incorporates advanced chemical transformations. Key steps include the formation of the isoquinoline core through cyclization reactions followed by functionalization to introduce the specific substituents. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's structure.

From an environmental standpoint, researchers have also evaluated the compound's biodegradability and eco-toxicological profile. These studies are essential for ensuring that any commercial application aligns with sustainability goals and minimizes environmental impact. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its safe disposal and use in industrial settings.

In conclusion, 2-{(3-Methylphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione stands out as a versatile molecule with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a key player in future research and development endeavors.